Cas no 1038334-18-7 (Cyclohexanol, 4-(2-amino-1H-benzimidazol-1-yl)-)

• Product Name: Cyclohexanol, 4-(2-amino-1H-benzimidazol-1-yl)-
• CAS No: 1038334-18-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 97898
• PubChem ID: 43148806
• Update Time: 2025-04-18

Cyclohexanol, 4-(2-amino-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(2-amino-1H-benzimidazol-1-yl)-
• 4-(2-amino-1H-benzimidazol-1-yl)Cyclohexanol
• 4-(2-aminobenzimidazol-1-yl)cyclohexan-1-ol
• 4-(2-Aminobenzimidazol-1-yl)cyclohexanol
• SCHEMBL21310915
• SCHEMBL21311046
• 4-(Thiomorpholine-4-carbonyl)benzeneboronicacid
• AKOS006039625
• 1038334-18-7
• FT-0746917
• DTXSID30655582
• 4-(2-Amino-1H-benzimidazol-1-yl)cyclohexan-1-ol

• Inchi： 1S/C13H17N3O/c14-13-15-11-3-1-2-4-12(11)16(13)9-5-7-10(17)8-6-9/h1-4,9-10,17H,5-8H2,(H2,14,15)
• InChI Key： IKSPUIKLPBJONA-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N1C(N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 231.13731
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.07